Cas no 2171834-15-2 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylbutanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylbutanoic acid
• CAS No: 2171834-15-2
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5783419
• PubChem ID: 165478912
• Update Time: 2025-06-11

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-3-methylbutanoic acid
• 2171189-61-8
• 3-methyl-3-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• EN300-1532399
• 2171149-26-9
• 2171834-15-2
• 3-methyl-3-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• EN300-1532196
• EN300-1545622
• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylbutanoic acid

• Inchi： 1S/C25H28N2O5/c1-25(2,13-22(28)29)27-23(30)15-11-16(12-15)26-24(31)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21H,11-14H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： HLJPCJZDAISJJC-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylbutanoic acid

Comprehensive Overview of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylbutanoic acid (CAS No. 2171834-15-2)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylbutanoic acid (CAS No. 2171834-15-2) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, plays a pivotal role in peptide synthesis and drug discovery. Researchers are increasingly focusing on its potential applications in targeted therapies, particularly in the context of protein-protein interactions and enzyme inhibition. The compound's unique cyclobutyl and fluorenylmethyloxycarbonyl (Fmoc) moieties make it a valuable building block in modern medicinal chemistry.

The growing demand for high-purity synthetic intermediates in the pharmaceutical industry has placed compounds like 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylbutanoic acid at the forefront of research. Its CAS No. 2171834-15-2 serves as a critical identifier for scientists and procurement specialists navigating global chemical databases. Recent studies highlight its utility in peptide coupling reactions, where its carboxylic acid functionality enables efficient conjugation with amino groups. This property aligns with current trends in bioconjugation and prodrug development, addressing common challenges in drug delivery and bioavailability.

From a structural perspective, the compound's 3-methylbutanoic acid segment contributes to its lipophilicity, a feature increasingly sought after in the design of blood-brain barrier permeable therapeutics. The Fmoc-protected amino group, meanwhile, offers selective deprotection capabilities crucial for solid-phase peptide synthesis (SPPS). These characteristics have sparked discussions in scientific forums about its potential role in developing next-generation peptide therapeutics, particularly for neurological and metabolic disorders.

Quality control and analytical characterization of CAS No. 2171834-15-2 remain active areas of investigation. Advanced techniques such as HPLC-MS and NMR spectroscopy are routinely employed to verify the compound's purity and structural integrity. The pharmaceutical industry's shift toward continuous manufacturing processes has further increased the importance of reliable chemical reference standards like this compound. Recent publications have explored its stability under various storage conditions, providing valuable data for laboratory handling protocols.

The synthesis of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylbutanoic acid involves sophisticated organic transformations that highlight modern green chemistry principles. Researchers are investigating catalyst-free approaches and microwave-assisted reactions to improve the compound's production efficiency. These developments respond to the pharmaceutical sector's growing emphasis on sustainable synthesis methods and reduced environmental impact.

In the context of intellectual property, CAS No. 2171834-15-2 appears in several patents related to peptidomimetic drugs and protein engineering. Its molecular architecture serves as inspiration for structure-activity relationship (SAR) studies across multiple therapeutic areas. The compound's cyclobutane ring has attracted particular attention for its potential to confer conformational rigidity to bioactive molecules, a property valuable in drug design against flexible protein targets.

As the scientific community continues to explore 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-3-methylbutanoic acid, its applications extend beyond traditional pharmaceuticals. Emerging research suggests potential uses in biomaterials science, particularly in the development of bioactive coatings and drug-eluting implants. The compound's compatibility with click chemistry approaches further expands its utility in bioconjugate vaccines and diagnostic probes, aligning with current trends in personalized medicine.

For researchers sourcing this compound, understanding its solubility profile and compatibility with common organic solvents is essential. Recent optimization studies have provided detailed protocols for its handling in aqueous-organic mixed systems, addressing a common challenge in peptide chemistry. The compound's stability under various pH conditions makes it particularly valuable for bioconjugation applications requiring specific reaction environments.

The future trajectory of CAS No. 2171834-15-2 research appears promising, with investigations underway into its potential as a molecular scaffold for fragment-based drug discovery. Its balanced combination of hydrophobic and polar functionalities positions it as a versatile intermediate in medicinal chemistry campaigns. As the pharmaceutical industry continues to prioritize targeted therapies and precision medicine, compounds with such well-characterized properties will undoubtedly play increasingly important roles in drug development pipelines.